IR regulation through preferential placement of h-BN nanosheets in a polymer network liquid crystal†
Materials Horizons Pub Date: 2023-11-09 DOI: 10.1039/D3MH01467C
Abstract
Recently, there has been a great deal of interest in devices which effectively shield near-infrared light with an additional feature of external field tunability, particularly for energy-saving applications. This article demonstrates an approach for fabricating a highly efficient near-infrared regulating device based on a polymer network liquid crystal reinforced with nanosheets of hexagonal-boron nitride (BN). The device achieves ∼84% IR scattering capability over a wavelength range of 800–2300 nm, and can also be regulated by an electric field. Interestingly, the observed high IR regulation is despite individual components of the composite being IR transparent, in stark contrast to earlier attempted incorporation of IR-absorbing/scattering particles. Detailed experimental characterization methods including FESEM corroborated with EDS and Raman spectroscopy suggest that the preferential positioning of the BN nanosheets, a consequence of the photo-polymerization process, is responsible for the observed feature. The IR reflectivity/back scattering that is doubled upon incorporation of the nanosheets results in an enhanced convective/radiative heat barrier capability, as evidenced by thermal imaging and significant (2 °C) reduction in ambient temperature upon one-Sun illumination. Numerical simulation results are also found to be in good agreement with the observed enhanced reflectance values for the BN-incorporated case. The presence of BN augments the mechanical rigidity of the system by a factor of 6.8 without compromising on the device operating voltage. The protocol employed is quite general and thus advantageous with far-reaching applications in passive cooling of buildings and structures, in thermal camouflaging, and in overall energy management.
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Journal Name：Materials Horizons
Research Products
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CAS no.: 169555-93-5
